Cas no 62819-93-6 (Benzenamine, N-ethyl-N-[2-(4-nitrophenoxy)ethyl]-)

• Product Name: Benzenamine, N-ethyl-N-[2-(4-nitrophenoxy)ethyl]-
• CAS No: 62819-93-6
• MF: C₁₆H₁₈N₂O₃
• MW: 286.325724124908
• CID: 430509
• PubChem ID: 71382487
• Update Time: 2025-04-19

Benzenamine, N-ethyl-N-[2-(4-nitrophenoxy)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-ethyl-N-[2-(4-nitrophenoxy)ethyl]-
• N-ethyl-N-[2-(4-nitrophenoxy)ethyl]aniline
• DTXSID20804865
• 62819-93-6

• Inchi： 1S/C16H18N2O3/c1-2-17(14-6-4-3-5-7-14)12-13-21-16-10-8-15(9-11-16)18(19)20/h3-11H,2,12-13H2,1H3
• InChI Key： UCIVKBUUEMYGIB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])CCN(C1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 286.13184
• Monoisotopic Mass: 286.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• PSA: 55.61